5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-pyridinylmethyl)-2-furamide

• IUPAC Name: 5-[(4-bromopyrazol-1-yl)methyl]-N-(pyridin-2-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C15H13BrN4O2/c16-11-7-19-20(9-11)10-13-4-5-14(22-13)15(21)18-8-12-3-1-2-6-17-12/h1-7,9H,8,10H2,(H,18,21)
• InChI Key: JLDGLMUAUKNJHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)C2=CC=C(O2)CN3C=C(C=N3)Br
• Molecular Formula: C15H13BrN4O2
• Molecular Weight: 361.19 g/mol

Description

5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-pyridinylmethyl)-2-furamide is a chemical compound with potential applications in scientific research. This compound is known to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-pyridinylmethyl)-2-furamide is not fully understood. However, it is known to inhibit the activity of various enzymes and signaling pathways involved in inflammation, apoptosis, and autophagy. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-pyridinylmethyl)-2-furamide has a wide range of biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce the activation of NF-κB signaling pathway, and induce autophagy in cancer cells. It has also been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-pyridinylmethyl)-2-furamide in lab experiments is its ability to selectively target specific biological processes. This compound has been shown to have minimal toxicity and is well-tolerated by cells in vitro. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-pyridinylmethyl)-2-furamide. One area of research is the development of new derivatives of this compound with improved solubility and selectivity. Another area of research is the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Conclusion:
In conclusion, 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-pyridinylmethyl)-2-furamide is a valuable tool for studying various biological processes and has potential applications in the treatment of various diseases. Its selective targeting of specific biological processes and minimal toxicity make it a promising compound for future research. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-pyridinylmethyl)-2-furamide has a wide range of applications in scientific research. This compound has been used to study the role of various biological processes, including inflammation, apoptosis, and autophagy. It has also been used to study the molecular mechanisms of various diseases, including cancer and neurodegenerative disorders.